Cas no 215597-87-8 (Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2))

• Product Name: Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
• CAS No: 215597-87-8
• MF: C₁₀H₆N₂Na₂O₁₄S₂
• MW: 488.269182682037
• CID: 254323
• PubChem ID: 91663137
• Update Time: 2025-04-19

Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
• 3-Pyrrolidinesulfonicacid, 1,1'-[(1,2-dioxo-1,2-ethanediyl)bis(oxy)]bis[2,5-dioxo-, disodium salt(9CI)
• BIS(SULFOSUCCINIMIDYL)OXALATE SODIUM SALT
• Sodium 1,1'-(oxalylbis(oxy))bis(2,5-dioxopyrrolidine-3-sulfonate)
• disodium;1-[2-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-2-oxoacetyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
• 215597-87-8

• Inchi： 1S/C10H8N2O14S2.2Na/c13-5-1-3(27(19,20)21)7(15)11(5)25-9(17)10(18)26-12-6(14)2-4(8(12)16)28(22,23)24;;/h3-4H,1-2H2,(H,19,20,21)(H,22,23,24);;/q;2*+1/p-2
• InChI Key： LSNKRXJRNJMMTO-UHFFFAOYSA-L
• SMILES： S(C1C(N(C(C1)=O)OC(C(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 487.90600
• Monoisotopic Mass: 487.90558378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 891
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259Ų

Experimental Properties

• PSA: 258.52000
• LogP: -2.71440